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Compound of Interest

Compound Name: [1-13Cgal]Lactose Monohydrate

Cat. No.: B12378118 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed standard operating procedure for the lactose

intolerance breath test, a non-invasive method to diagnose lactose malabsorption. The protocol

outlines patient preparation, test execution, and data interpretation, crucial for clinical research

and drug development in gastroenterology.

Principle of the Test
Lactose intolerance stems from a deficiency of the enzyme lactase, which is responsible for

breaking down lactose into glucose and galactose in the small intestine. When undigested

lactose passes into the large intestine, it is fermented by colonic bacteria, producing various

gases, including hydrogen (H₂) and methane (CH₄).[1][2] These gases are absorbed into the

bloodstream, transported to the lungs, and exhaled. The lactose intolerance breath test

measures the concentration of these gases in exhaled breath samples at timed intervals after

the ingestion of a lactose solution.[3] An elevated concentration of hydrogen and/or methane is

indicative of lactose malabsorption.[1]

Materials and Equipment
Breath collection bags or syringes

Gas chromatograph or other suitable analyzer for measuring hydrogen and methane

concentrations in parts per million (ppm)
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Lactose powder (pharmaceutical grade)

Water (for dissolving lactose)

Timing device

Patient Preparation
Proper patient preparation is critical to ensure the accuracy of the test results. Failure to adhere

to these guidelines can lead to false positives or negatives.

3.1 Dietary Restrictions: Patients should follow a specific low-fiber diet for 24 hours preceding

the test to minimize baseline hydrogen production.[2][4]

Foods to Avoid (24 hours prior):

High-fiber foods such as whole grains, bran, pasta, and high-fiber cereals.[1][5]

Fruits and fruit juices.[1][5]

Vegetables, especially legumes (beans, lentils), and cruciferous vegetables (broccoli,

cauliflower, cabbage).[1][5]

Nuts, seeds, and corn.[1]

Dairy products including milk, cheese, yogurt, and butter.[1][6]

Foods and beverages containing high-fructose corn syrup.[5][6]

Allowed Foods (24 hours prior):

Baked or broiled chicken, turkey, or fish (seasoned only with salt and pepper).[5][6]

Plain steamed white rice.[1][5]

Eggs.[1][5]

Clear chicken or beef broth.[1][6]
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White bread (plain).[1]

Water.[1][6]

3.2 Fasting: Patients must fast for 8-12 hours prior to the test.[7] Only water is permitted during

the fasting period.[1] For children under one year, the fasting period can be shortened to 4-6

hours.[8]

3.3 Medication and Supplement Restrictions:

Medication/Supplement Restriction Period Prior to Test

Antibiotics 4 weeks[1][2][9]

Colonoscopy, Barium Enema, or Bowel Prep 2-4 weeks[5][8][9]

Laxatives and Pro-motility Drugs 1 week[6][10]

Proton Pump Inhibitors (PPIs) 1 week[1]

Antidiarrheal Medications 1 week[10]

Digestive Aids (e.g., Lactaid) 48 hours[1]

3.4 Other Restrictions:

Smoking: No smoking, including exposure to secondhand smoke, on the day of the test.[2][9]

Exercise: Avoid vigorous exercise for at least one hour before and during the test.[1][10]

Other Activities: No sleeping during the test.[1][10]

Oral Hygiene: Brush teeth on the morning of the test, but do not use mouthwash.[2][9] Avoid

swallowing toothpaste.[2]

Chewing Gum and Candy: Do not chew gum or consume candy on the day of the test.[2][9]
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4.1 Baseline Breath Sample Collection: Before administering the lactose solution, collect one to

two baseline breath samples.[2] The patient should exhale completely into the collection bag or

syringe.[4] The average of these readings will serve as the baseline hydrogen and methane

concentration.

4.2 Lactose Administration: The standard dose of lactose for adults is 25-50 grams, dissolved

in 200-500 ml of water.[4] The patient should consume the entire solution within 5 minutes.[1]

4.3 Timed Breath Sample Collection: Collect subsequent breath samples at regular intervals.

Common collection schedules are every 15-30 minutes for a total duration of 3 to 3.5 hours.[1]

[4][8]

4.4 Symptom Monitoring: Throughout the test, monitor and record any symptoms experienced

by the patient, such as bloating, abdominal cramps, flatulence, or diarrhea.[4][7]

Data Presentation and Interpretation
Summarize the quantitative data from the breath test in a structured table for clear comparison.
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Time Point
(minutes)
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(ppm)

Methane (CH₄)
Concentration
(ppm)

Patient-Reported
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Interpretation of Results:

Positive Test for Lactose Malabsorption: A rise in hydrogen concentration of more than 20

ppm above the lowest baseline reading is considered a positive result.[3][4][8]

Methane Considerations: Some individuals are methane producers rather than hydrogen

producers. In such cases, a rise in methane of more than 10-12 ppm above baseline may be

considered positive. The simultaneous measurement of both gases is recommended.
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Correlation with Symptoms: The development of symptoms during the test, in conjunction

with a rise in breath hydrogen or methane, strengthens the diagnosis of lactose intolerance.

[4]

False Negatives: A small percentage of individuals do not produce hydrogen or methane,

which can lead to a false-negative result.[4]
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Caption: Experimental workflow for the lactose intolerance breath test.
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Caption: Pathophysiological basis of the lactose intolerance breath test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. easternhealth.ca [easternhealth.ca]

2. mft.nhs.uk [mft.nhs.uk]

3. Lactose tolerance tests: MedlinePlus Medical Encyclopedia [medlineplus.gov]

4. droracle.ai [droracle.ai]

5. corewellhealth.testcatalog.org [corewellhealth.testcatalog.org]

6. womans.org [womans.org]

7. lifelabs.azureedge.net [lifelabs.azureedge.net]

8. emedicine.medscape.com [emedicine.medscape.com]

9. clevelandclinicabudhabi.ae [clevelandclinicabudhabi.ae]

10. uconnhealth.org [uconnhealth.org]

To cite this document: BenchChem. [Application Notes and Protocols for Lactose Intolerance
Breath Test]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12378118#standard-operating-procedure-for-lactose-
intolerance-breath-test]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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